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Crystal Structures of Chromium(lll) Fluoride Hydrates

The table below summarizes the key structural data for characterized chromium(III) fluoride hydrates,

illustrating their octahedral molecular units and crystalline arrangements [1] [2] [3]:

Crystal System/ Unit Cell o

Compound Description of Octahedral Centers
Space Group Parameters

CrF3-3H20 Rhombohedral / ar = 5.668(4) A, Contains discrete Cr[F3(H20)3]

(Trihydrate)

CrF3-5H20
(Pentahydrate)

Anhydrous CrFs

RI>m [1]

Orthorhombic /
Pbcn [1]

Rhombohedral /
R-3c [2]

OR = 112.5(1)° [1]

a=10.396(5) A, b
=8.060(5) A, c =
7.965(4) A [1]

molecules. The specific isomer could
not be determined due to crystal
disorder [1].

Also contains discrete Cr[F3(H20)s3]
octahedral molecules [1].

Features a network structure where
each Cr3* center is octahedrally
coordinated by six bridging fluoride
ligands that connect to adjacent Cr
centers [2].
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The structural relationships and synthesis pathways for these compounds can be visualized as follows:

(Start: Cr203 or CrCl?D

Anhydrous CrF3
Bridging F- Network

CrF3:5H20
(Pentahydrate)
Discrete Cr[F3(H20)3]

Dehydration

CrF3-:3H20
(Trihydrate)
Discrete Cr[F3(H20)3]

Click to download full resolution via product page

Synthesis pathways and structural relationships for chromium(IIT) fluoride hydrates and anhydrous form.

Synthesis and Experimental Methodologies

The synthesis of chromium(III) fluoride hydrates typically involves reactions in aqueous hydrofluoric

acid, while the anhydrous form requires harsher conditions [2].

Synthesis of Hydrated Compounds
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The most common laboratory synthesis involves the reaction of chromium(IIl) oxide with excess
hydrofluoric acid, which produces the violet hexahydrate, [Cr(H20)s]F3, as an initial product [2]: Cr203 +
6 HF + 9 H20 - 2 [Cr(H20)s6]F3

This hexahydrate can subsequently be dehydrated to form the trihydrate (CrFs-3H20) or pentahydrate
(CrFs-5H20) [2]. These hydrates can also be crystallized directly from mixed hydrofluoric and nitric acid

solutions, a method relevant to industrial waste acid recovery processes [3].

Synthesis of Anhydrous Chromium(lil) Fluoride

The anhydrous salt is best prepared by reacting anhydrous hydrogen fluoride with chromic chloride [2]:
CrCls + 3 HF — CrFs + 3 HCI An alternative pathway involves the thermal decomposition of ammonium

hexafluorochromate(III) [2]: [NH4]3[CrFe] — CrFs + 3 NHs + 3 HF

Key Properties and Applications

e Solubility: Anhydrous CrFs is notably insoluble in water and common organic solvents. The
hydrates, however, are sparingly to soluble in water [2].
¢ Thermal Stability: Anhydrous CrFs is remarkably stable, subliming at 1100-1200 °C without melting

[2].
e Applications: Chromium(lll) fluoride is primarily used as a:
o Mordant in textile dyeing.
o Corrosion inhibitor.

o Heterogeneous catalyst for the fluorination of chlorocarbons with HF [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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